Cas no 134380-98-6 ((2S)-2-(2,5-dimethylphenyl)propanoic acid)

• Product Name: (2S)-2-(2,5-dimethylphenyl)propanoic acid
• CAS No: 134380-98-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6394309
• PubChem ID: 28292743
• Update Time: 2025-11-01

(2S)-2-(2,5-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,5-dimethylphenyl)propanoic acid
• 134380-98-6
• EN300-6505758
• SCHEMBL7152600

• Inchi： 1S/C11H14O2/c1-7-4-5-8(2)10(6-7)9(3)11(12)13/h4-6,9H,1-3H3,(H,12,13)/t9-/m0/s1
• InChI Key： JLEQBHGXOYROCB-VIFPVBQESA-N
• SMILES： OC([C@@H](C)C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-2-(2,5-dimethylphenyl)propanoic acid

Introduction to (2S)-2-(2,5-dimethylphenyl)propanoic acid (CAS No. 134380-98-6)

(2S)-2-(2,5-dimethylphenyl)propanoic acid (CAS No. 134380-98-6) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is a derivative of propanoic acid with a specific stereochemistry, which plays a crucial role in its biological activity and potential therapeutic applications.

The chiral nature of (2S)-2-(2,5-dimethylphenyl)propanoic acid is of particular interest because chirality can significantly influence the pharmacological properties of a molecule. In many cases, one enantiomer of a chiral compound may exhibit desirable biological activity while the other enantiomer may be inactive or even harmful. Therefore, the synthesis and isolation of the (2S) enantiomer are essential for developing effective pharmaceuticals.

Recent studies have highlighted the potential of (2S)-2-(2,5-dimethylphenyl)propanoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound possesses anti-inflammatory properties, which could make it a valuable candidate for developing new anti-inflammatory drugs. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX), which are key players in the inflammatory response.

In addition to its anti-inflammatory effects, (2S)-2-(2,5-dimethylphenyl)propanoic acid has been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain in animal models, suggesting its potential use in pain management. The analgesic properties are believed to be mediated through interactions with specific pain receptors and signaling pathways.

The synthesis of (2S)-2-(2,5-dimethylphenyl)propanoic acid has been optimized using various methods to ensure high enantiomeric purity. One common approach involves asymmetric synthesis techniques, such as catalytic asymmetric hydrogenation or enzymatic resolution. These methods not only provide high yields but also ensure that the desired (2S) enantiomer is obtained with minimal impurities.

The pharmacokinetic properties of (2S)-2-(2,5-dimethylphenyl)propanoic acid have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its use as a therapeutic agent. The compound is well-absorbed orally and has a reasonable half-life, making it suitable for once-daily dosing regimens.

In terms of safety, preclinical toxicology studies have indicated that (2S)-2-(2,5-dimethylphenyl)propanoic acid has a good safety profile at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing clinical trials are currently investigating the use of this compound in various conditions, including chronic pain and inflammatory disorders.

The potential applications of (2S)-2-(2,5-dimethylphenyl)propanoic acid extend beyond its direct therapeutic uses. This compound can also serve as a valuable building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as an intermediate in the development of novel drugs targeting specific receptors or enzymes involved in various diseases.

In conclusion, (2S)-2-(2,5-dimethylphenyl)propanoic acid (CAS No. 134380-98-6) is a promising compound with significant potential in pharmaceutical research and development. Its unique chiral structure and favorable pharmacological properties make it an attractive candidate for further investigation and possible commercialization as a therapeutic agent. Continued research into this compound will likely uncover additional applications and contribute to advancements in the field of medicinal chemistry.